2,3-Diaminobenzenethiol

• Molecular Formula: C6H8N2S
• Molecular Weight: 140.21 g/mol
• IUPAC Name: 2,3-diaminobenzenethiol
• InChI: InChI=1S/C6H8N2S/c7-4-2-1-3-5(9)6(4)8/h1-3,9H,7-8H2
• InChI Key: SONQUBLFXUMJKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)S)N)N

Description

2,3-Diaminobenzenethiol is a useful research compound. Its molecular formula is C6H8N2S and its molecular weight is 140.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The thus obtained bisaminobenzothiazole compound [II] is added to an aqueous solution of an alkali metal hydroxide such as potassium hydroxide or sodium hydroxide in an inert gas atomosphere at a temperature of about 110° to about 130° C., and then the mixture is slowly heated to about 260° C. to conduct reaction until generation of ammonia is ceased. Then, the temperature is lowered down to about 200° C. After addition of water thereto, the reaction mixture is cooled down to room temperature. Then, an aqueous dilute solution of an inorganic acid such as a concentrated hydrochloric acid is added to the reaction mixture to make pH 6, and then glacial acetic acid is added thereto to obtain a bisaminothiophenol compound [I] as precipitates.